Cas no 2418693-10-2 (Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate
• CAS No: 2418693-10-2
• MF: C₂₂H₃₅N₇O₂
• MW: 429.559004068375
• CID: 5678268
• PubChem ID: 165769291
• Update Time: 2025-06-15

Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26630564
• tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate
• 2418693-10-2
• Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate

• Inchi： 1S/C22H35N7O2/c1-16-18(15-27-10-12-29(13-11-27)21(30)31-22(3,4)5)14-19(25-26-23)17(2)20(16)28-8-6-24-7-9-28/h14,24H,6-13,15H2,1-5H3
• InChI Key： RRMFUQVQUUKSNN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=C(C(C)=C(C=2C)N2CCNCC2)N=[N+]=[N-])CC1)=O

Computed Properties

• Exact Mass: 429.28522338g/mol
• Monoisotopic Mass: 429.28522338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.4Ų

Additional information on Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate

Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate (CAS No. 2418693-10-2)

Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate (CAS No. 2418693-10-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a piperazine moiety, and an azido functional group, which collectively contribute to its potential therapeutic applications.

The tert-butyl group in this compound serves as a protecting group, enhancing the stability and solubility of the molecule. This is particularly important in pharmaceutical development, where the stability and bioavailability of a compound can significantly impact its efficacy and safety. The piperazine moiety, on the other hand, is a versatile nitrogen-containing heterocycle that is commonly found in many biologically active compounds. It can interact with various receptors and enzymes, making it a valuable scaffold in drug design.

The presence of the azido functional group (N₃) is another key feature of this compound. Azides are known for their reactivity and can undergo various transformations, such as reduction to amines or participation in click chemistry reactions. In the context of drug discovery, azides can be used to introduce functional groups or to facilitate conjugation with other molecules, such as targeting ligands or imaging agents. This flexibility makes Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate an attractive candidate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The 5-azido substitution on the phenyl ring has been found to enhance the binding affinity to specific receptors, thereby improving the therapeutic index of the molecule.

In addition to its potential as a therapeutic agent, Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate has also been explored for its use in chemical biology and probe development. The azido group can be used to label proteins or other biomolecules through bioorthogonal reactions, allowing for detailed studies of protein function and interactions. This application is particularly useful in understanding complex biological processes and identifying new drug targets.

The synthesis of Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of a piperazine derivative with an azido-substituted aryl methyl halide, followed by tert-butylation to protect the piperazine nitrogen. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic and industrial settings.

From a safety perspective, it is important to handle Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate with care due to the presence of the azido group. While not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-controlled laboratory environments.

In conclusion, Tert-butyl 4-{[5-azido-2,4-dimethyl-3-(piperazin-1-y l)pheny l]m ethy l}pi perazi ne -1-car boxyla te (CAS No. 2418693 -10 -2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug discovery and chemical biology studies. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, contributing to the development of innovative therapeutic strategies.